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Compound of Interest

Compound Name: 2-Methyldiphenylmethane

Cat. No.: B1215975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-methyldiphenylmethane,

also known as benzyltoluene, as a high-performance component in heat transfer fluids. This

document details its key thermophysical properties, thermal stability, and provides standardized

protocols for its characterization, making it a valuable resource for system design, fluid

selection, and experimental validation in various research and development applications,

including the pharmaceutical and drug development sectors.

Introduction
2-Methyldiphenylmethane is a synthetic aromatic hydrocarbon that serves as a primary

component in various commercial heat transfer fluids. Its excellent thermal stability, wide

operating temperature range, and favorable heat transfer characteristics make it a suitable

candidate for applications requiring precise and uniform temperature control. These

applications are prevalent in chemical synthesis, pilot plants, and various stages of drug

development where consistent temperature management is critical for product quality and

process safety.

Physicochemical and Thermophysical Properties
The following tables summarize the key physical and thermal properties of 2-
methyldiphenylmethane (benzyltoluene). The data presented is a compilation from various
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sources, including technical data sheets of commercial heat transfer fluids and scientific

literature. It is important to note that commercial benzyltoluene is often a mixture of isomers.

Table 1: General Physicochemical Properties of 2-Methyldiphenylmethane

Property Value Reference

Chemical Name
2-Methyldiphenylmethane (and

isomers)

Synonyms
Benzyltoluene, o-

Benzyltoluene
[1]

CAS Number 713-36-0 (for 2-isomer) [1]

Molecular Formula C₁₄H₁₄ [1]

Molecular Weight 182.26 g/mol [1]

Appearance
Clear, colorless to light yellow

liquid

Boiling Range (@ 1013 hPa) 283 - 287 °C

Melting Range (@ 1013 hPa) -79.9 to -71.5 °C

Flash Point 129 °C

Auto-ignition Temperature 440 °C

Density @ 20°C 0.995 g/cm³

Table 2: Thermophysical Properties of Benzyltoluene as a Heat Transfer Fluid
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Temperature
(°C)

Density
(g/cm³)

Kinematic
Viscosity
(mm²/s)

Specific Heat
Capacity
(J/g·K)

Thermal
Conductivity
(W/m·K)

20 0.995 4.03 - -

25 - - - 0.134

40 - 2.56 - -

50 - - - 0.131

Note: The data in Table 2 is compiled from multiple sources and represents typical values for

commercial benzyltoluene-based heat transfer fluids. Specific properties may vary between

different commercial products.

Thermal Stability and Operational Range
Benzyltoluene-based heat transfer fluids are known for their excellent thermal stability, allowing

for operation at high temperatures without significant degradation. The typical operating range

for these fluids is from -30°C up to 350°C in liquid phase systems. The maximum film

temperature is generally around 380°C. Exceeding these temperatures can lead to the

formation of degradation products, which can affect the fluid's performance and the overall

system's efficiency and lifespan.

Experimental Protocols
Accurate characterization of heat transfer fluids is crucial for system design and performance

evaluation. The following are standardized protocols for measuring key thermophysical

properties of 2-methyldiphenylmethane.

Kinematic Viscosity Measurement
Protocol: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids.[2][3][4]

Objective: To determine the kinematic viscosity of 2-methyldiphenylmethane at various

temperatures.
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Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with a precision of ±0.02°C

Stopwatch with a resolution of 0.1 seconds

Thermometer with appropriate range and accuracy

Procedure:

Select a viscometer with a capillary size appropriate for the expected viscosity of the sample.

Filter the sample of 2-methyldiphenylmethane through a fine-mesh screen to remove any

particulate matter.

Charge the viscometer with the sample in accordance with the instrument's instructions.

Place the charged viscometer in the constant temperature bath, ensuring it is vertically

aligned.

Allow the sample to reach thermal equilibrium with the bath (typically 30 minutes).

Using suction, draw the liquid level up through the timing marks into the upper bulb of the

viscometer.

Release the suction and allow the liquid to flow back down under gravity.

Start the stopwatch as the meniscus of the liquid passes the first timing mark and stop it as it

passes the second timing mark.

Repeat the measurement at least three times and calculate the average flow time.

Calculate the kinematic viscosity (ν) in mm²/s (or centistokes, cSt) using the following

equation: ν = C * t where:

C is the calibration constant of the viscometer (in mm²/s²).
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t is the average flow time (in seconds).

Specific Heat Capacity Measurement
Protocol: ASTM E1269 - Standard Test Method for Determining Specific Heat Capacity by

Differential Scanning Calorimetry (DSC).[5][6][7]

Objective: To determine the specific heat capacity of 2-methyldiphenylmethane as a function

of temperature.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans and lids

A certified reference material with known specific heat capacity (e.g., sapphire)

Microbalance with a precision of ±0.01 mg

Procedure:

Calibration: Calibrate the DSC for temperature and heat flow using appropriate standards as

per the manufacturer's instructions.

Baseline Correction: Perform a run with empty, hermetically sealed pans to obtain a baseline

heat flow curve.

Reference Material Run: Accurately weigh a sapphire disc (reference material) and place it in

a hermetically sealed pan. Perform a DSC scan over the desired temperature range at a

controlled heating rate (e.g., 10 or 20 °C/min).

Sample Run: Accurately weigh a sample of 2-methyldiphenylmethane into a hermetically

sealed pan. Perform a DSC scan under the exact same conditions as the reference material

run.

Calculation: The specific heat capacity (Cp) of the sample is calculated by comparing the

heat flow signals of the sample, the reference material, and the empty pan baseline at a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://standards.iteh.ai/catalog/standards/astm/7bcb0fb7-7072-44a7-9f3e-4bf82fe166f5/astm-d2717-95-2005
https://standards.iteh.ai/catalog/standards/astm/7511a2bb-867f-4487-8318-6c5cf370320b/astm-d2717-95-2000
https://pubs.acs.org/doi/abs/10.1021/acs.jced.0c00613
https://www.benchchem.com/product/b1215975?utm_src=pdf-body
https://www.benchchem.com/product/b1215975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


given temperature. The calculation is typically performed by the DSC software using the

following principle: Cp_sample = (Δq_sample / m_sample) * (m_ref / Δq_ref) * Cp_ref where:

Δq is the heat flow difference from the baseline.

m is the mass.

Cp_ref is the known specific heat capacity of the reference material.

Thermal Conductivity Measurement
Protocol: Based on the Transient Hot-Wire Method (similar to ASTM D2717).[2][3][8][9]

Objective: To determine the thermal conductivity of 2-methyldiphenylmethane at various

temperatures.

Apparatus:

Transient hot-wire thermal conductivity instrument

Test cell suitable for liquid samples

Constant temperature bath or environmental chamber

Data acquisition system

Procedure:

Calibrate the instrument using a standard reference fluid with a known thermal conductivity.

Fill the test cell with the 2-methyldiphenylmethane sample, ensuring no air bubbles are

present.

Place the test cell in the constant temperature bath and allow it to reach thermal equilibrium.

Initiate the measurement. A short pulse of electrical current is passed through a thin platinum

wire immersed in the liquid.

The instrument records the temperature rise of the wire as a function of time.
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The thermal conductivity (λ) is calculated from the slope of the linear portion of the

temperature rise versus the logarithm of time plot. The instrument's software typically

performs this calculation based on the principles of transient heat conduction from a line

source.

Repeat the measurement at different temperatures to obtain the thermal conductivity as a

function of temperature.

Visualizations
The following diagrams illustrate the logical relationships and workflows described in these

application notes.
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Caption: Relationship between properties, application, and characterization.

Experimental Workflow for Thermophysical Property Measurement
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Caption: Workflow for determining thermophysical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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